4-Methyl-5-fluoro-6-methoxy-8-nitroquinoline

• Molecular Formula: C11H9FN2O3
• Molecular Weight: 236.20 g/mol
• IUPAC Name: 5-fluoro-6-methoxy-4-methyl-8-nitroquinoline
• InChI: InChI=1S/C11H9FN2O3/c1-6-3-4-13-11-7(14(15)16)5-8(17-2)10(12)9(6)11/h3-5H,1-2H3
• InChI Key: GSANCSUNJHLJGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C(C2=NC=C1)[N+](=O)[O-])OC)F

Description

4-Methyl-5-fluoro-6-methoxy-8-nitroquinoline is a useful research compound. Its molecular formula is C11H9FN2O3 and its molecular weight is 236.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a hot (92°), stirred mixture of 54.4 g (0.292 mol) of 4-amino-2-fluoro-5-nitroanisole (XIII), 50.2 g (0.218 mol) of arsenic pentoxide, and 300 mL of 88% phosphoric acid was added 24.5 g (0.349 mol) of methyl vinyl ketone, during 0.5 hour. The reaction mixture was heated at 95° for 2.5 hours, cooled, diluted with 2.0 L of ice-water, then basified with 700 mL of concentrated ammonium hydroxide. The solid which separated was collected on a filter, washed with water (4×1.0 L), then air dried; yield, 140.6 g. The material was extracted with chloroform (2.0 L). The extract was concentrated to 500 mL then chromatographed on a column of silica gel (900 g) using chloroform as the eluent. The fractions containing product were combined then concentrated in vacuo to a solid; yield, 21.8 g (31.6%). The product was suitable for further transformation. Additional material (40.2 g) was obtained from a similar run and a scouting run.

Synthesis routes and methods II

Procedure details

The intermediate 4-amino-2-fluoro-5-nitroanisole and methyl vinyl ketone were subjected to a Skraup reaction. A 32% yield of crude 5-fluoro-6-methoxy-4-methyl-8-nitroquinoline resulted. It was obtained in pure form by recrystallization from ethyl acetate. The recovery was 73% of product which melted 142°-144°.